Cas no 81246-81-3 (1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione)

• Product Name: 1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
• CAS No: 81246-81-3
• MF: C₃₆H₄₄N₂O₈Si
• MW: 660.828671455383
• CID: 1802496
• PubChem ID: 14375994
• Update Time: 2024-10-27

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5'-DMT-3'-TBDMS-rU
• 5'-O-(4,4'-DiMethoxytrityl)-3'-O-t-butyldiMethylsilyl uridine
• 1-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-3-hydroxytetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-3'-O-[dimethyl(tert-butyl)silyl]uridine
• 1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-h
• 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-3′-O-[(1,1-dimethylethyl)dimethylsilyl]uridine (ACI)
• E78606
• 81246-81-3
• 1-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
• 1-[(2R,3R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-3-HYDROXYOXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE
• BS-50047
• 1-[(2R,3R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-[(tert-butyldimethylsilyl)oxy]-3-hydroxyoxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AC-32213
• CID 14375994
• 1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione

• MDL： MFCD00274106
• Inchi： 1S/C36H44N2O8Si/c1-35(2,3)47(6,7)46-32-29(45-33(31(32)40)38-22-21-30(39)37-34(38)41)23-44-36(24-11-9-8-10-12-24,25-13-17-27(42-4)18-14-25)26-15-19-28(43-5)20-16-26/h8-22,29,31-33,40H,23H2,1-7H3,(H,37,39,41)/t29-,31-,32-,33-/m1/s1
• InChI Key： ZATGYRPVDYINRF-WXQJYUTRSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[C@@H]1O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 660.28669290g/mol
• Monoisotopic Mass: 660.28669290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-5 g/L) (25 ºC),

1-[(2S,3S,4R,5S)-5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione Security Information

• Hazard Statement： H302-H315-H319-H335